Cas no 6036-00-6 (2-Naphthalenesulfonic acid hydrate)

• Product Name: 2-Naphthalenesulfonic acid hydrate
• CAS No: 6036-00-6
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 46354
• PubChem ID: 87573772
• Update Time: 2025-05-22

2-Naphthalenesulfonic acid hydrate Chemical and Physical Properties

Names and Identifiers

• Naphthalene-2-sulfonic acid hydrate
• 2-Naphthalenesulfonic Acid Monohydrate
• 2-Naphthalenesulfonic
• 2-Naphthalenesulfonic Acid Hydrate
• 2-Naphthalenesulfonic Acid Monohydrate 2-Naphthalenesulfonic Acid Monohydrate
• NAPHTHALENE-2-SULPHONIC ACID HYDRATE
• 2-Naphthalenesulfonicacid, monohydrate (8CI,9CI)
• b-Naphthalenesulfonic acid monohydrate
• SCHEMBL756081
• MFCD00149271
• naphthalene-2-sulfonic acid;hydrate
• AKOS015912774
• Naphthalene-2-sulfonic acid--water (1/1)
• 76530-12-6
• CS-0155872
• 2-NAPHTHALENESULFONIC ACID HYDRATE, 99
• A804458
• 4-Bromo-5-chlorothiophene-2-sulphonylchloride
• 2-Naphthalenesulfonic acid, hydrate (1:x)
• BS-44184
• HKGOFWIZZIYCOS-UHFFFAOYSA-N
• DTXSID80608124
• F0001-1950
• E76020
• 6036-00-6
• 2-NAPHTHALENESULFONICACIDHYDRATE
• 2-naphthalene-sulfonic acid monohydrate
• naphthalene-2-sulphonic acid monohydrate
• 2-Naphthalenesulfonic acid hydrate

• MDL： MFCD00149271
• Inchi： 1S/C10H8O3S.H2O/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12,13);1H2
• InChI Key： HKGOFWIZZIYCOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=CC=2C=1)(=O)(=O)O.O

Computed Properties

• Exact Mass: 226.03000
• Monoisotopic Mass: 226.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.44
• Melting Point: 122.0 to 125.0 deg-C
• PSA: 71.98000
• LogP: 3.10300
• Merck: 6377

2-Naphthalenesulfonic acid hydrate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H303-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P312-P390-P405-P406-P501
• Hazardous Material transportation number：UN 2583
• Hazard Category Code： R34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：QK1225000
• Hazardous Material Identification：
• PackingGroup：III
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2-Naphthalenesulfonic acid hydrate

2-Naphthalenesulfonic Acid Hydrate: A Comprehensive Overview

2-Naphthalenesulfonic acid hydrate, also known by its CAS number 6036-00-6, is a versatile compound with significant applications in various industries. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and is characterized by the presence of a sulfonic acid group attached to the second carbon of the naphthalene ring. The sulfonic acid group imparts unique chemical properties, making it a valuable intermediate in the synthesis of dyes, pharmaceuticals, and other specialty chemicals.

The molecular structure of 2-naphthalenesulfonic acid hydrate consists of a naphthalene core with a sulfonic acid (-SO3H) group at the second position. This arrangement not only influences its physical and chemical properties but also plays a crucial role in its reactivity. Recent studies have highlighted the importance of the sulfonic acid group in enhancing the compound's solubility in polar solvents, which is critical for its use in dye manufacturing and other industrial applications.

In terms of physical properties, 2-naphthalenesulfonic acid hydrate is typically a crystalline solid with a melting point around 185°C. Its solubility in water is relatively high due to the ionizable sulfonic acid group, which facilitates its dissolution in aqueous media. The compound is also stable under normal storage conditions, though it may decompose under harsh thermal or oxidative conditions. These properties make it suitable for use in various chemical processes where stability and solubility are essential.

The synthesis of 2-naphthalenesulfonic acid hydrate involves several methods, with the most common being the sulfonation of naphthalene using sulfuric acid as a sulfonating agent. Recent advancements in green chemistry have led to the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted sulfonation to reduce reaction times and minimize waste generation. These innovations not only enhance the sustainability of the synthesis process but also contribute to cost-effective production.

2-Naphthalenesulfonic acid hydrate finds extensive use as an intermediate in the dye industry, particularly in the production of azo dyes. Its ability to form stable diazonium salts makes it an ideal candidate for this application. Additionally, it serves as a precursor for various pharmaceutical compounds, including anti-inflammatory agents and antioxidants. Recent studies have demonstrated its potential as a building block for novel drug molecules targeting specific therapeutic areas such as cancer and neurodegenerative diseases.

In recent years, there has been growing interest in exploring the application of 2-naphthalenesulfonic acid hydrate in advanced materials science. Researchers have investigated its role as a dopant in conducting polymers and as a component in electrochemical devices such as batteries and supercapacitors. These applications leverage its unique electronic properties and ability to enhance material performance.

The environmental impact of 2-naphthalenesulfonic acid hydrate has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Results indicate that while it is biodegradable under certain conditions, further research is needed to optimize waste management practices and minimize environmental risks associated with its production and use.

In conclusion, 2-naphthalenesulfonic acid hydrate, CAS number 6036-00-6, remains a vital compound with diverse applications across multiple industries. Its unique chemical properties, coupled with advancements in synthesis methods and application development, ensure its continued relevance in both traditional and emerging fields. As research progresses, new opportunities for utilizing this compound are expected to emerge, further solidifying its importance in modern chemistry.